Cas no 69033-88-1 (4-(5-Bromopyrimidin-2-Yl)OxyPhenol)
4-(5-Bromopyrimidin-2-yl)oxyphenol is a brominated pyrimidine derivative featuring a phenolic ether linkage, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include a stable molecular structure, facilitating controlled functionalization, and the presence of both bromine and hydroxyl groups, which enhance reactivity in cross-coupling reactions and derivatization. The compound is particularly valuable in the development of bioactive molecules, serving as a precursor for kinase inhibitors and other therapeutic agents. Its high purity and well-defined chemical properties ensure reproducibility in research applications. Suitable for use in medicinal chemistry and material science, it offers a reliable building block for complex molecular architectures.
69033-88-1 structure
Product Name:4-(5-Bromopyrimidin-2-Yl)OxyPhenol
CAS No:69033-88-1
MF:C10H7BrN2O2
MW:267.078781366348
CID:3485059
PubChem ID:13336640
Update Time:2025-06-09
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Chemical and Physical Properties
Names and Identifiers
-
- PHENOL, 4-[(5-BROMO-2-PYRIMIDINYL)OXY]-
- 4-(5-bromo-2-pyrimidyloxy)phenol
- 4-[(5-bromopyrimidin-2-yl)oxy]phenol
- SCHEMBL11080118
- PMONOVBATWRDGV-UHFFFAOYSA-N
- DTXSID001291919
- UCA03388
- CS-0236911
- 69033-88-1
- 4-[(5-Bromo-2-pyrimidinyl)oxy]phenol
- DA-41679
- Z1162912568
- 4-(5-bromopyrimidin-2-yl)oxyphenol
- EN300-175079
- AKOS013187284
- 4-(5-Bromopyrimidin-2-Yl)OxyPhenol
-
- Inchi: 1S/C10H7BrN2O2/c11-7-5-12-10(13-6-7)15-9-3-1-8(14)2-4-9/h1-6,14H
- InChI Key: PMONOVBATWRDGV-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(OC2=NC=C(Br)C=N2)C=C1
Computed Properties
- Exact Mass: 265.96909Da
- Monoisotopic Mass: 265.96909Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.2Ų
Experimental Properties
- Color/Form: No data available
- Density: Not available
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Vapor Pressure: Not available
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B786545-10mg |
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol |
69033-88-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B786545-50mg |
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol |
69033-88-1 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B786545-100mg |
4-[(5-Bromopyrimidin-2-Yl)Oxy]Phenol |
69033-88-1 | 100mg |
$ 250.00 | 2022-06-06 | ||
| Enamine | EN300-175079-0.05g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.05g |
$162.0 | 2025-03-21 | |
| Enamine | EN300-175079-0.1g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.1g |
$241.0 | 2025-03-21 | |
| Enamine | EN300-175079-0.25g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.25g |
$347.0 | 2025-03-21 | |
| Enamine | EN300-175079-0.5g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 0.5g |
$546.0 | 2025-03-21 | |
| Enamine | EN300-175079-1.0g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 1.0g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-175079-2.5g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 2.5g |
$1370.0 | 2025-03-21 | |
| Enamine | EN300-175079-5.0g |
4-[(5-bromopyrimidin-2-yl)oxy]phenol |
69033-88-1 | 95.0% | 5.0g |
$2028.0 | 2025-03-21 |
4-(5-Bromopyrimidin-2-Yl)OxyPhenol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
69033-88-1 (4-(5-Bromopyrimidin-2-Yl)OxyPhenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent